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Compound of Interest

Compound Name: 1,3-Dimethylurea

Cat. No.: B165225 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the use of 1,3-Dimethylurea, including personal protective

equipment (PPE) recommendations, operational handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling 1,3-Dimethylurea, the use of appropriate personal protective equipment is

crucial to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Specifications & Remarks

Eye/Face Protection Safety goggles or glasses

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin Protection Chemical-resistant gloves

Full Contact: Nitrile rubber,

minimum layer thickness: 0.11

mm, breakthrough time: 480

min.[2][3] Splash Contact:

Nitrile rubber, minimum layer

thickness: 0.11 mm,

breakthrough time: 480 min.[3]

Always wash and dry hands

after handling.[2][3][4]

Body Protection Protective clothing

Choose body protection in

relation to its type, to the

concentration and amount of

dangerous substances, and to

the specific workplace.[1]

Respiratory Protection Particulate filter respirator

Required when breathable

aerosols or dust are formed.[5]

[6] A dust mask type N95 (US)

is a suitable option.[7] Not

required if dusts are not

generated.[1][2][3][4]

Operational Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 1,3-
Dimethylurea and the safety of the laboratory environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[1][2]
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Avoid the formation of dust and aerosols.[1][5]

Use local exhaust ventilation where dust is formed.[6]

Do not eat, drink, or smoke when using this product.[6][8]

Wash hands before breaks and at the end of the workday.[1][2][3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][3][9]

Keep containers tightly closed.[1][2][3][9]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[9]

Store away from incompatible materials such as strong oxidizing agents and nitrites.[5][9][10]

Spill Management and Disposal Plan
In the event of a spill or for the disposal of waste material, the following procedures should be

followed to mitigate environmental contamination and ensure compliance with safety

regulations.

Spill Response:

Evacuate and Secure: Evacuate personnel from the immediate area.

Personal Protection: Wear appropriate personal protective equipment as outlined above.[11]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1][2][9]

Clean-up:

For solid spills, moisten with water to prevent dusting.[6][12]
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Sweep or shovel the material into a suitable, closed container for disposal.[1][2][3][6] Avoid

generating dust.[11]

Use an inert absorbent material for liquid spills.[9]

Decontamination: Wash all contaminated surfaces with a soap and water solution.[12]

Disposal:

Product: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[9]

Contaminated Packaging: Dispose of as unused product.[9]

Environmental Precautions: Discharge into the environment must be avoided.[9] Improper

disposal can lead to soil and water contamination.[13]

Emergency First Aid Procedures
In case of exposure to 1,3-Dimethylurea, follow these first aid measures:

After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Consult a physician.[14]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2][3][4]

[14]

In Case of Eye Contact: Flush eyes with water as a precaution.[2][3][4][14]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1][2][3][4][14]

Chemical Spill Response Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 1,3-
Dimethylurea.
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Caption: Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b165225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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